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Compound of Interest

Compound Name:
n-(2,6-Dimethylphenyl)-2-

hydroxybenzamide

CAS No.: 67520-11-0

Cat. No.: B3149623

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2'-hydroxy-2,6-dimethylbenzanilide,

a member of the benzanilide class of chemical compounds. While specific data for this exact

molecule is limited in public databases, this document synthesizes information from related

structures and general synthetic methodologies to offer valuable insights for research and

development professionals.

Chemical Identity and Nomenclature
2'-hydroxy-2,6-dimethylbenzanilide, also known by its systematic IUPAC name 2-hydroxy-N-

(2,6-dimethylphenyl)benzamide, is a derivative of benzamide with a hydroxyl group on the

benzoyl ring and two methyl groups on the aniline moiety. A specific CAS Registry Number for

this compound has not been readily identified in major chemical databases. However, a closely

related nitrated derivative, N-(2,6-Dimethylphenyl)-2-hydroxy-3-nitrobenzamide, is registered

under CAS Number 63981-17-9[1]. This suggests that the parent compound is a viable

chemical entity, likely synthesized as a research intermediate.
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Identifier Value

Systematic Name 2-hydroxy-N-(2,6-dimethylphenyl)benzamide

Common Synonyms 2'-hydroxy-2,6-dimethylbenzanilide

CAS Registry Number Not Found

Related CAS Number
63981-17-9 (for N-(2,6-Dimethylphenyl)-2-

hydroxy-3-nitrobenzamide)[1]

Molecular Formula C₁₅H₁₅NO₂

Molecular Weight 241.29 g/mol

Synthesis Methodology
The synthesis of 2'-hydroxy-2,6-dimethylbenzanilide can be achieved through the amidation of

a salicylic acid derivative with 2,6-dimethylaniline. A common and effective method involves the

conversion of salicylic acid to its more reactive acid chloride, followed by reaction with the

amine.

Experimental Protocol: Synthesis of 2-hydroxy-N-(2,6-
dimethylphenyl)benzamide
This protocol is adapted from general procedures for the synthesis of N-benzamide

derivatives[2].

Step 1: Formation of Salicyloyl Chloride

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend

salicylic acid (1 equivalent) in an excess of thionyl chloride (SOCl₂).

Add a catalytic amount of N,N-dimethylformamide (DMF).

Heat the reaction mixture to reflux and maintain for 2-3 hours, or until the evolution of gas

(HCl and SO₂) ceases.
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Remove the excess thionyl chloride under reduced pressure to obtain crude salicyloyl

chloride, which can be used directly in the next step.

Step 2: Amidation with 2,6-Dimethylaniline

Dissolve 2,6-dimethylaniline (1 equivalent) in a suitable anhydrous solvent such as

dichloromethane (DCM) or tetrahydrofuran (THF) in a separate flask under an inert

atmosphere (e.g., nitrogen or argon).

Cool the solution to 0°C using an ice bath.

Slowly add the crude salicyloyl chloride (1 equivalent) dissolved in the same anhydrous

solvent to the solution of 2,6-dimethylaniline.

Add a non-nucleophilic base, such as triethylamine or pyridine (1.1 equivalents), to scavenge

the HCl byproduct formed during the reaction.

Allow the reaction mixture to warm to room temperature and stir for 8-12 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction with water and extract the product with an organic

solvent.

Wash the organic layer sequentially with dilute acid (e.g., 1M HCl) to remove unreacted

amine, and then with a saturated sodium bicarbonate solution to remove unreacted acid

chloride and salicylic acid.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the crude product.

Purify the crude 2'-hydroxy-2,6-dimethylbenzanilide by recrystallization or column

chromatography.
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Caption: Synthetic workflow for 2'-hydroxy-2,6-dimethylbenzanilide.

Physicochemical Properties (Estimated)
Direct experimental data for 2'-hydroxy-2,6-dimethylbenzanilide is not readily available. The

following properties are estimated based on the known properties of related benzamide and

salicylanilide compounds.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b3149623/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-hydroxy-2-6-dimethylbenzanilide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3149623?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Estimated Value /

Characteristic
Basis of Estimation

Appearance White to off-white solid
General appearance of

benzamide derivatives[3].

Melting Point
Expected to be a solid with a

defined melting point

Benzamide itself is a solid with

a melting point of 127-130

°C[3]. Substitution generally

affects the melting point.

Solubility

Sparingly soluble in water,

soluble in organic solvents like

ethanol, acetone, and DMSO.

Benzamide has low water

solubility but is soluble in

organic solvents[3]. The added

hydrophobic methyl and

phenyl groups would further

decrease water solubility.

Hydrogen Bond Donor 2 (from -OH and -NH)
Based on the chemical

structure.

Hydrogen Bond Acceptor 2 (from C=O and -OH)
Based on the chemical

structure.

Potential Applications in Research and Drug
Development
Benzamide and salicylanilide derivatives are known to possess a wide range of biological

activities, suggesting potential applications for 2'-hydroxy-2,6-dimethylbenzanilide in various

fields of research.

Antimicrobial and Antifungal Agents: Salicylanilides, which share the core 2-hydroxy-N-

phenylbenzamide structure, have been investigated for their antimicrobial properties[4]. The

specific substitutions on both the salicylic acid and aniline moieties can significantly influence

the spectrum and potency of their activity.

Enzyme Inhibition: Certain 2-hydroxy-N-phenylbenzamides have been shown to inhibit

enzymes such as acetylcholinesterase and butyrylcholinesterase, which are relevant targets

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://en.wikipedia.org/wiki/Benzamide
https://en.wikipedia.org/wiki/Benzamide
https://en.wikipedia.org/wiki/Benzamide
https://www.researchgate.net/figure/Hydroxy-benzamide-derivatives-synthesis_fig1_336923141
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3149623?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


in the research of neurodegenerative diseases like Alzheimer's disease[5].

Anticonvulsant and Analgesic Properties: The broader class of benzamide derivatives has

been explored for its potential anticonvulsant and analgesic effects[6][7]. The structural

features of 2'-hydroxy-2,6-dimethylbenzanilide make it a candidate for investigation in these

areas.
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Caption: Potential research applications of 2'-hydroxy-2,6-dimethylbenzanilide.

Conclusion
2'-hydroxy-2,6-dimethylbenzanilide is a chemical compound with potential for further

investigation in medicinal chemistry and materials science. While detailed characterization is

not widely published, its synthesis is achievable through established chemical reactions. The

structural relationship to biologically active benzamides and salicylanilides suggests that this

molecule may exhibit interesting pharmacological properties, warranting further exploration by

the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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